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Compound of Interest

Compound Name:
2-Chloro-3'-piperidinomethyl

benzophenone

CAS No.: 898793-30-1

Cat. No.: B1613552

Get Quote

A Strategic Protocol for High-Value Medicinal Scaffolds
Executive Summary & Chemical Architecture
2-Chloro-3'-piperidinomethyl benzophenone (CAS 898793-30-1) represents a specialized

pharmacophore scaffold, merging the lipophilic, privileged benzophenone core with a basic

piperidine moiety. While often categorized generically as a "building block," its structural duality

—combining an electron-deficient chlorophenyl ring with an electron-rich, basic piperidine tail—

dictates specific handling protocols to prevent degradation and ensure operator safety.

This guide moves beyond the standard Safety Data Sheet (SDS). It provides a mechanism-

based approach to handling, storage, and experimental integration, designed for researchers

synthesizing novel anti-inflammatory or anticancer agents where this scaffold is frequently

employed.
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Parameter Technical Specification

CAS Number 898793-30-1

IUPAC Name
(2-chlorophenyl)(3-(piperidin-1-

ylmethyl)phenyl)methanone

Molecular Formula C₁₉H₂₀ClNO

Molecular Weight 313.82 g/mol

Physical State Solid (Crystalline powder)

Predicted Boiling Point 444.7 ± 30.0 °C (at 760 mmHg)

Solubility Profile
Soluble in DMSO, DCM, Methanol; Sparingly

soluble in Water.[1][2][3][4]

pKa (Predicted) ~9.5 (Piperidine nitrogen)

Structural Visualization
The following diagram illustrates the core connectivity and the distinct "zones" of reactivity that

define both its utility and its stability risks.
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Figure 1: Structural decomposition highlighting the steric influence of the ortho-chlorine and the

basicity of the piperidine tail.

Hazard Profiling & Mechanistic Toxicology
Standard SDSs often list generic hazards. Here, we analyze the causality of these hazards

based on Structure-Activity Relationships (SAR).
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The "Read-Across" Hazard Assessment
Due to the specific nature of this research chemical, comprehensive in vivo toxicology data is

limited. We apply Read-Across methodology using the parent pharmacophores: Benzophenone

(photosensitizer) and Piperidine (irritant/base).

Acute Toxicity (Oral/Dermal): Predicted Category 4. The piperidine moiety contributes to

potential CNS effects if absorbed in high quantities, acting similarly to other cyclic secondary

amines.

Skin & Eye Corrosion:High Risk. The free base form of the piperidine ring (pKa ~9.5) makes

this compound caustic. Upon contact with moisture in mucous membranes, it generates a

localized alkaline environment, leading to tissue damage.

Sensitization: Benzophenone derivatives are known photo-initiators. Handling this compound

under strong UV light without protection may induce photo-allergic reactions.

GHS Classification (Derived)
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

STOT - Single Exp. 3
H335: May cause respiratory

irritation.

Aquatic Chronic 3
H412: Harmful to aquatic life

with long-lasting effects.

Advanced Handling & Stability Protocols
Trustworthiness in chemistry comes from reproducible handling. The following protocols ensure

the compound's integrity is maintained.

Stability & Degradation Pathways
Researchers must be aware of two primary degradation vectors:
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N-Oxidation: The tertiary amine in the piperidine ring is susceptible to oxidation (forming N-

oxides) if stored in air over long periods.

Photolytic Cleavage: The benzophenone core absorbs UV light. Long-term exposure to

ambient lab light can lead to radical formation and gradual darkening of the solid.

The "Inert-Atmosphere" Solubilization Protocol
Objective: Prepare a stock solution (e.g., 10mM in DMSO) without introducing moisture or

oxidative stress.

Environment: Perform weighing in a desiccated glove box or a static-free weighing station.

Solvent Choice: Use Anhydrous DMSO (Grade ≥99.9%). Water content >0.1% can cause

protonation of the piperidine, altering solubility profiles in biological assays.

Dissolution:

Add solvent to the solid (not vice versa) to prevent clumping.

Vortex for 30 seconds. If turbidity persists, sonicate at <30°C. Warning: High-heat

sonication can degrade the benzophenone linkage.

Storage: Aliquot into amber glass vials (UV protection) with PTFE-lined caps. Store at -20°C.

Spill Response Logic
Do not use water initially. Water will spread the lipophilic powder.

Step 1: Cover spill with dry sand or Vermiculite.

Step 2: Scoop into a waste container.

Step 3: Clean the surface with an acidic ethanol solution (5% Acetic Acid in Ethanol). This

neutralizes the basic piperidine residue, ensuring no irritant dust remains.

Experimental Integration: Synthetic Workflows
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Expertise requires understanding how this molecule behaves in a reaction vessel. This section

details its use as an intermediate.

This compound is frequently used as a scaffold for Suzuki-Miyaura couplings (via the

chlorophenyl ring, though sterically hindered) or as a target for salt formation to improve

bioavailability.

Workflow: Salt Formation (Hydrochloride)
To convert the free base to a stable, water-soluble salt for biological testing:

Free Base
(Dissolved in Et2O/DCM)

Add 1.1 eq
HCl in Dioxane (4M)

Dropwise Addition
0°C

Precipitation Phase
(White solid forms)

Stir 1h

Filtration under N2
(Hygroscopic Risk!)

Vacuum Filter

HCl Salt Product
(Store Desiccated)

Dry in Vac Oven
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Figure 2: Controlled conversion of the free base to the hydrochloride salt. Note the hygroscopic

risk at the filtration stage.

Emergency Control Measures
In the event of exposure, the "Basic" nature of the piperidine side chain dictates the response.

Eye Contact: Flush immediately with saline for 15 minutes. Critical: Do not rub eyes; the

crystalline powder is abrasive and caustic.

Skin Contact: Wash with soap and water. If redness persists (chemical burn from alkalinity),

seek medical attention.

Inhalation: Move to fresh air. The chlorobenzophenone moiety creates heavy dust; monitor

for delayed pulmonary irritation.
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Disclaimer: This guide is intended for qualified research personnel. It supplements but does not
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batch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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